molecular formula C14H19NO4 B8521180 Ethyl 3-(3,4-dimethoxyanilino)but-2-enoate CAS No. 57012-75-6

Ethyl 3-(3,4-dimethoxyanilino)but-2-enoate

Cat. No.: B8521180
CAS No.: 57012-75-6
M. Wt: 265.30 g/mol
InChI Key: MBHFIOOFCDTZMD-UHFFFAOYSA-N
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Description

Ethyl 3-(3,4-dimethoxyanilino)but-2-enoate is a useful research compound. Its molecular formula is C14H19NO4 and its molecular weight is 265.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

57012-75-6

Molecular Formula

C14H19NO4

Molecular Weight

265.30 g/mol

IUPAC Name

ethyl 3-(3,4-dimethoxyanilino)but-2-enoate

InChI

InChI=1S/C14H19NO4/c1-5-19-14(16)8-10(2)15-11-6-7-12(17-3)13(9-11)18-4/h6-9,15H,5H2,1-4H3

InChI Key

MBHFIOOFCDTZMD-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C=C(C)NC1=CC(=C(C=C1)OC)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

4-Aminoveratrole (62.0 g.), ethyl acetoacetate (63.0 g.), benzene (375 ml.), and acetic acid (2.1 ml.) are combined and refluxed in a flask equipped with a Dean-Stark strap to remove water until thin layer chromatography indicated the reaction is complete. The solvent is removed under reduced pressure to give a dark oil which crystallized upon standing. Recrystallization from hexane gives 79.0 g. of a tan powder, m.p. 59°-60° ; a second drop afforded 6.7 g., m.p. 54°-56° . A sample is recrystallized from ethanol/water to give an analytical sample, m.p. 57°-58°.
Quantity
62 g
Type
reactant
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63 g
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Quantity
375 mL
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reactant
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Quantity
2.1 mL
Type
solvent
Reaction Step Four

Synthesis routes and methods II

Procedure details

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